Cas no 1453-50-5 (Cyclopropanecarboxamide,N-cyclopropyl-)

• Product Name: Cyclopropanecarboxamide,N-cyclopropyl-
• CAS No: 1453-50-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 211973
• PubChem ID: 351205
• Update Time: 2025-10-31

Cyclopropanecarboxamide,N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,N-cyclopropyl-
• 4-(2,5-DIMETHYLPHENYL)BUTYRIC ACID
• AC1L6XV9
• CTK4C4494
• N-Cyclopropyl-cyclopropancarbamid
• N-Cyclopropyl-cyclopropancarboxamid
• N-cyclopropyl-cyclopropanecarboxamide
• NSC519713
• SPB-80156
• SureCN103961
• P-XYLYLBUTANOIC ACID
• N-cyclopropylcyclopropanecarboxamide
• HCCHMKIFYLZSOQ-UHFFFAOYSA-N
• NSC-519713
• 1453-50-5
• SCHEMBL103961
• Cyclopropanecarboxamide, N-cyclopropyl-
• AKOS003880856
• Cyclopropanecarboxylic acid cyclopropylamide
• MFCD00182390
• DTXSID50325831
• CS-0376646

• Inchi： 1S/C7H11NO/c9-7(5-1-2-5)8-6-3-4-6/h5-6H,1-4H2,(H,8,9)
• InChI Key： HCCHMKIFYLZSOQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1CC1

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 299.8°Cat760mmHg
• Flash Point: 169.4°C
• Refractive Index: 1.515
• PSA: 29.1

Additional information on Cyclopropanecarboxamide,N-cyclopropyl-

Comprehensive Overview of Cyclopropanecarboxamide,N-cyclopropyl- (CAS No. 1453-50-5)

Cyclopropanecarboxamide,N-cyclopropyl- (CAS No. 1453-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique cyclopropyl ring structure, is widely studied for its potential applications in drug discovery and crop protection. The compound's carboxamide functional group further enhances its versatility, making it a valuable building block in synthetic chemistry.

In recent years, the demand for cyclopropane derivatives has surged due to their remarkable biological activities. Researchers are particularly interested in N-cyclopropyl cyclopropanecarboxamide for its potential as a precursor in the synthesis of novel therapeutic agents. Its structural rigidity, imparted by the cyclopropane ring, often contributes to enhanced metabolic stability in drug candidates—a property highly sought after in modern medicinal chemistry.

The compound's CAS number 1453-50-5 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance. Many scientists searching for "cyclopropanecarboxamide uses" or "CAS 1453-50-5 applications" are exploring its role in developing new antibiotics and antifungal agents. Recent studies suggest that derivatives of this compound may exhibit promising activity against resistant microbial strains, addressing a critical need in the era of antibiotic resistance.

From a synthetic chemistry perspective, N-cyclopropyl cyclopropanecarboxamide offers interesting possibilities for ring-opening reactions and further functionalization. The strained nature of the cyclopropyl group makes it particularly reactive in certain transformations, enabling the creation of diverse molecular architectures. This characteristic has led to increased interest from researchers investigating "strained ring systems in drug design" and "small ring chemistry applications."

In agrochemical applications, compounds containing the cyclopropanecarboxamide moiety have shown potential as plant growth regulators and pest control agents. The N-cyclopropyl substitution pattern appears to influence biological activity significantly, prompting numerous structure-activity relationship studies. Environmental scientists are particularly interested in the biodegradation pathways of such compounds, searching for terms like "cyclopropane derivatives environmental fate" and "carboxamide pesticides persistence."

The physicochemical properties of Cyclopropanecarboxamide,N-cyclopropyl- (CAS No. 1453-50-5) contribute to its diverse applications. Its moderate polarity, influenced by both the carboxamide group and the cyclopropyl rings, affects solubility and bioavailability—critical factors in both pharmaceutical and agricultural formulations. Analytical chemists developing methods for its detection often search for "HPLC analysis of cyclopropane carboxamides" or "GC-MS methods for small ring amides."

Recent advancements in green chemistry have sparked interest in more sustainable synthesis routes for cyclopropanecarboxamide derivatives. Researchers are investigating catalytic systems that can construct the cyclopropane ring with higher atom economy and lower energy requirements. These developments align with growing concerns about sustainable chemical production, as evidenced by search trends for "green synthesis of strained heterocycles" and "catalytic cyclopropanation methods."

In the context of drug discovery, the N-cyclopropyl cyclopropanecarboxamide scaffold has been incorporated into various pharmacologically active compounds. Its presence in molecular libraries reflects the pharmaceutical industry's continued interest in three-membered ring systems as privileged structures. Computational chemists frequently model this compound when studying "conformational restriction in drug design" or "steric effects on receptor binding."

Quality control and regulatory aspects of Cyclopropanecarboxamide,N-cyclopropyl- (CAS No. 1453-50-5) production are also important considerations. Manufacturers and researchers often search for "cyclopropanecarboxamide purity standards" and "analytical reference materials for CAS 1453-50-5." The compound's stability under various storage conditions and its compatibility with different formulation matrices are subjects of ongoing investigation.

Looking toward future applications, the unique properties of N-cyclopropyl cyclopropanecarboxamide may find uses in emerging fields such as materials science and supramolecular chemistry. Its ability to influence molecular conformation and intermolecular interactions makes it an interesting candidate for designing functional materials. Researchers exploring "small molecule conformational switches" or "molecular recognition with strained systems" may find this compound particularly relevant to their work.

In conclusion, Cyclopropanecarboxamide,N-cyclopropyl- (CAS No. 1453-50-5) represents a fascinating case study in how simple yet structurally constrained molecules can offer diverse scientific opportunities. From its fundamental chemistry to potential practical applications, this compound continues to inspire research across multiple disciplines, addressing both current challenges and future possibilities in molecular science.